4',5'-Dimethylfluorescein

• CAS RN: 118797-71-0
• Molecular Formula: C22H16O5
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 3',6'-dihydroxy-4',5'-dimethylspiro[2-benzofuran-3,9'-xanthene]-1-one
• InChI: InChI=1S/C22H16O5/c1-11-17(23)9-7-15-19(11)26-20-12(2)18(24)10-8-16(20)22(15)14-6-4-3-5-13(14)21(25)27-22/h3-10,23-24H,1-2H3
• InChI Key: KUKOGZJLQJYXRZ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC2=C1OC3=C(C24C5=CC=CC=C5C(=O)O4)C=CC(=C3C)O)O
• synonyms: 4',5'-dimethylfluorescein

Description

4',5'-Dimethylfluorescein, also known as 4',5'-Dimethylfluorescein, is a useful research compound. Its molecular formula is C22H16O5 and its molecular weight is 360.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a round bottom flask, phthalic anhydride (16.7 g, 113 mmol) and 2-methylresorcinol (24.9 g, 201 mmol) were combined and melted into a brown liquid at 150° C. Fused ZnCl2 (15 g, 110 mmol) was added over 40 min, and the temperature was slowly increased to 230° C. until all material solidified. The brick red solid was pulverized and boiled in 6M HCl for 30 min. The red solid was collected on a glass frit, washed with water, and dried in air over night (yield: 32.62 g, 91% of the theoretical yield).

Synthesis routes and methods II

Procedure details

A mixture comprising 62 g of 2-methylresorcinol, 30 g of phthalic anhydride, 2 g of potassium hydrogen sulfate and 500 ml of ethyl laurate is brought to 200° C. for 3 hours. After cooling, the crude product is filtered and washed with acetone and then dried. The product obtained is a dark orange powder.